Cas no 2172590-44-0 (2-(1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile)

• Product Name: 2-(1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile
• CAS No: 2172590-44-0
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 5568679
• PubChem ID: 165594041
• Update Time: 2025-08-02

2-(1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1598563
• 2-(1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile
• 2172590-44-0

• Inchi： 1S/C9H14N4/c1-3-5-9-8(6-7-10)11-12-13(9)4-2/h3-6H2,1-2H3
• InChI Key： BQPDQBZIDQIEPW-UHFFFAOYSA-N
• SMILES： N1(CC)C(=C(CC#N)N=N1)CCC

Computed Properties

• Exact Mass: 178.121846464g/mol
• Monoisotopic Mass: 178.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-(1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile

Introduction to 2-(1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile (CAS No. 2172590-44-0)

2-(1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile (CAS No. 2172590-44-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which includes a triazole ring and a nitrile group, making it a valuable candidate for a wide range of chemical and biological studies.

The triazole ring is a five-membered heterocyclic compound with three nitrogen atoms and two carbon atoms. It is known for its high stability and reactivity, which make it an attractive scaffold in the design of new drugs and materials. The presence of the nitrile group further enhances the compound's reactivity and functional versatility, allowing it to participate in various chemical reactions and interactions.

Recent research has focused on the synthesis and characterization of 2-(1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile using advanced techniques such as click chemistry. Click chemistry, pioneered by K. Barry Sharpless, is a powerful method for the rapid and efficient synthesis of complex molecules. The use of click chemistry has enabled researchers to produce 2-(1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile with high yields and purity, facilitating its application in various scientific studies.

In the pharmaceutical industry, 2-(1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile has shown promise as a potential drug candidate. Its unique structure allows it to interact with specific biological targets, making it a valuable tool in drug discovery and development. For instance, studies have demonstrated that compounds containing triazole rings can exhibit potent antifungal and antibacterial properties. Additionally, the nitrile group can enhance the compound's ability to cross cell membranes, improving its bioavailability and efficacy.

Beyond its pharmaceutical applications, 2-(1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile has also been explored for its potential in materials science. The triazole ring's stability and the nitrile group's reactivity make this compound suitable for the development of functional materials such as polymers and coatings. These materials can be used in various applications, including electronics, sensors, and biomedical devices.

One of the key challenges in working with 2-(1-ethyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile is ensuring its stability under different conditions. Researchers have found that the compound can be sensitive to certain environmental factors such as temperature and pH. Therefore, careful handling and storage are essential to maintain its integrity and functionality.

To further explore the potential of 2-(1-ethyl-5-propyl-1H-1,2,3-triazol-4-y l)acetonitrile, ongoing studies are focusing on optimizing its synthesis methods and evaluating its biological activities. These efforts aim to identify new applications and improve the compound's performance in various fields.

In conclusion, 2-(1-e thyl -5-pr op yl - 1 H - 1 , 2 , 3 - t ri az ol - 4 - yl )a cet oni tr il e (CAS No. 2172590 - 44 - 0) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique molecular structure and reactivity make it an attractive candidate for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.